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Compound of Interest

Compound Name: 4-Phenylazophenol

Cat. No.: B142808

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenylazophenol, also known as 4-hydroxyazobenzene or Solvent Yellow 7, is an azo dye
that serves as a valuable pH indicator, particularly in the titration of weak acids with strong
bases.[1] Its distinct color change in the alkaline pH range makes it a suitable alternative to
other common indicators. This document provides detailed application notes and protocols for
the effective use of 4-Phenylazophenol in laboratory settings.

Physicochemical Properties and Indicator
Characteristics

4-Phenylazophenol is a yellow-brown to brown crystalline powder.[2] It is soluble in organic
solvents such as ethanol, acetone, and benzene, but insoluble in water.[3][4]

Table 1: Physicochemical and Indicator Properties of 4-Phenylazophenol
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Property Value Reference
CAS Number 1689-82-3 [2]
Molecular Formula C12H10N20 [2]
Molecular Weight 198.22 g/mol [2]

Melting Point 150-152 °C [3]

pKa 8.2 [51[6]

oH Transition Range -1~)7.2 - 9.2 (estimated as pKa + 7]

Color in Acidic Form Yellow / Yellow-Orange [3114]

Color in Basic Form Gold / Orange-Red [4]

Mechanism of Action as a pH Indicator

The function of 4-Phenylazophenol as a pH indicator is based on a change in its chemical
structure in response to varying hydrogen ion concentrations. This structural change, a keto-
enol tautomerism, alters the molecule's conjugation and, consequently, its absorption
spectrum, leading to a visible color change.

In acidic to neutral solutions, 4-Phenylazophenol exists predominantly in its enol (phenol)
form, which appears yellow. As the solution becomes alkaline (basic), the phenolic proton is
removed, leading to a shift in equilibrium towards the keto (quinone-hydrazone) form. This
extended conjugation results in the absorption of light at a longer wavelength, causing the
solution to appear gold or orange-red.

Caption: Keto-enol tautomerism of 4-Phenylazophenol.

Applications in Titrations

With a pKa of 8.2, 4-Phenylazophenol is an excellent indicator for the titration of a weak acid
with a strong base. In such titrations, the equivalence point occurs in the basic pH range, which
aligns well with the transition range of this indicator.
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Table 2: Suitability of 4-Phenylazophenol for Different Titration Types

Equivalence

Titration Type Analyte Titrant . Suitability
Point pH
Strong Acid vs.
HCI NaOH ~7.0 Not Ideal
Strong Base
Weak Acid vs.
CHsCOOH NaOH >7.0 Excellent
Strong Base
Strong Acid vs. )
HCI NH4OH <7.0 Not Suitable
Weak Base
Weak Acid vs. ] Not
CHsCOOH NH4OH Variable
Weak Base Recommended

Experimental Protocols
Preparation of 4-Phenylazophenol Indicator Solution

Materials:

95% Ethanol

Volumetric flask (100 mL)

Weighing balance

Dropper bottle for storage

Procedure:

Spatula and weighing paper

4-Phenylazophenol powder (CAS: 1689-82-3)

e Weigh out 0.1 g of 4-Phenylazophenol powder.

e Transfer the powder to a 100 mL volumetric flask.
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e Add approximately 50 mL of 95% ethanol to the flask.

» Swirl the flask gently until the 4-Phenylazophenol is completely dissolved.
e Add 95% ethanol to the flask until the solution reaches the 100 mL mark.

o Stopper the flask and invert it several times to ensure thorough mixing.

» Transfer the 0.1% (w/v) indicator solution to a labeled dropper bottle.

» Store the solution at room temperature, protected from light.

Protocol for Titration of Acetic Acid with Sodium
Hydroxide

This protocol details the determination of the concentration of acetic acid in a vinegar sample
using a standardized solution of sodium hydroxide, with 4-Phenylazophenol as the indicator.

Materials:

e Vinegar sample

o Standardized 0.1 M Sodium Hydroxide (NaOH) solution
» 4-Phenylazophenol indicator solution (0.1% in ethanol)
» Distilled or deionized water

e Buret (50 mL)

e Pipette (10 mL) and pipette bulb

o Erlenmeyer flasks (250 mL)

e Buret stand and clamp

o White tile or paper
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Prepare Analyte:
Pipette 10.00 mL of vinegar into a 250 mL Erlenmeyer flask.
Add ~50 mL of deionized water.

\4
Add Indicator:

Prepare Buret:
Rinse with deionized water, then with a small amount of NaOH solution. Add 2-3 drops of 4-Phenylazophenol indicator solution to the flask.
Fill buret with 0.1 M NaOH and record initial volume. The solution should be yellow.

\ /

Titrate:
Slowly add NaOH from the buret to the flask while swirling.
Observe for color change.

v

Approach Endpoint:
As the endpoint nears, a temporary orange/gold color will appear and dissipate more slowly.

v

Reach Endpoint:
Stop titration when the first persistent pale orange/gold color appears and lasts for at least 30 seconds.
Record the final buret volume.

v

Calculate Concentration:
Calculate the molarity of acetic acid using the volume of NaOH added.

Click to download full resolution via product page

Caption: Workflow for the titration of acetic acid with NaOH.

Procedure:

¢ Preparation of the Buret:
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o Rinse a 50 mL buret with deionized water, followed by a small amount of the 0.1 M NaOH
solution.

o Fill the buret with the 0.1 M NaOH solution, ensuring no air bubbles are present in the tip.

o Record the initial volume of the NaOH solution to two decimal places.

e Preparation of the Analyte:

o Using a volumetric pipette, transfer 10.00 mL of the vinegar sample into a 250 mL
Erlenmeyer flask.

o Add approximately 50 mL of deionized water to the flask to increase the volume for easier
observation of the color change.

o Addition of Indicator:

o Add 2-3 drops of the prepared 4-Phenylazophenol indicator solution to the Erlenmeyer
flask. The solution should appear yellow.

o Titration:

o Place the Erlenmeyer flask on a white tile or paper under the buret to easily visualize the
color change.

o Slowly add the NaOH solution from the buret to the flask while continuously swirling the
flask.

o As the NaOH is added, a temporary orange or gold color may appear where the drops hit
the solution but will disappear upon swirling.

o Endpoint Determination:

o As the endpoint is approached, the orange/gold color will persist for longer periods. At this
point, add the NaOH drop by drop.

o The endpoint is reached when the addition of a single drop of NaOH solution causes a
persistent pale orange or gold color that remains for at least 30 seconds.
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o Record the final volume of the NaOH solution in the buret to two decimal places.

o Data Analysis:
o Repeat the titration at least two more times for accuracy and precision.
o Calculate the volume of NaOH used in each titration.
o Use the following formula to calculate the molarity of acetic acid in the vinegar sample:
M_acid *V_acid = M _base *V_base

Where:

M_acid = Molarity of acetic acid (unknown)

V_acid = Volume of vinegar (10.00 mL)

M_base = Molarity of NaOH solution (0.1 M)

V_base = Average volume of NaOH used

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Handle 4-Phenylazophenol powder in a well-ventilated area or a fume hood to avoid
inhalation of dust.

e Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
o Consult the Safety Data Sheet (SDS) for complete safety information.

Conclusion

4-Phenylazophenol is a reliable and effective pH indicator for the titration of weak acids with
strong bases. Its distinct color change from yellow to orange/gold provides a clear endpoint
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determination. The protocols provided herein offer a comprehensive guide for its preparation
and use in a common analytical application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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